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Compound of Interest

Compound Name: 3-Fluorophenyl isocyanate

Cat. No.: B146964

A foundational understanding of a compound's physical and chemical properties is the first step
in a robust risk assessment. These parameters dictate storage conditions, predict
environmental fate, and inform the selection of appropriate personal protective equipment
(PPE).

1.1. Chemical ldentifiers

It is crucial to accurately identify the compound using universally recognized nomenclature and
numbering systems to ensure the correct safety information is being consulted.

Identifier Value Source

IUPAC Name 1-fluoro-3-isocyanatobenzene [2]

m-Fluorophenyl isocyanate,

Synonyms Benzene, 1-fluoro-3- [21[3114]
isocyanato-

CAS Number 404-71-7 [21[31[5]

EC Number 206-966-1 [5]

Molecular Formula C7HaFNO [2][6]

RIKWVZGZRYDACA-
InChl Key [2]
UHFFFAOYSA-N
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1.2. Physicochemical Data

The properties below are critical for safe handling. For instance, the density being greater than
water and the low vapor pressure influence spill control procedures, while the flash point
dictates protocols for flammable liquid handling.

Property Value Source

Molecular Weight 137.11 g/mol [2]

Physical Form Liquid

Density 1.201 g/mL at 25 °C [7]

Flash Point 41 - 42 °C (105.8 - 107.6 °F) - n
Closed Cup

Vapor Pressure 1.41 mmHg at 25 °C [7]

Refractive Index n20/D 1.514

Octanol/Water Partition Coeff.

1.793 [8]
(logPoct/wat)

Part 2: GHS Hazard Profile and Toxicological
Insights

3-Fluorophenyl isocyanate is classified as a hazardous substance under the Globally
Harmonized System (GHS). Its hazard profile is multifaceted, stemming from its flammability,
toxicity upon exposure via multiple routes, and its ability to cause irritation and sensitization.[6]

[7]
2.1. GHS Classification Summary

The signal word associated with this chemical is Danger or Warning.[3][5][7] The following table
summarizes its GHS hazard classifications, which form the basis for all handling and
emergency protocols.
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GHS Hazard Class

Hazard Code

Hazard Statement

Flammable liquid and vapour.

Flammable Liquids H226
(51061171
. Toxic if swallowed / Harmful if
Acute Toxicity, Oral H301 / H302
swallowed.[5][6][7]
Toxic in contact with skin /
Acute Toxicity, Dermal H311 /H312 Harmful in contact with skin.[5]
[61[7]
o ) Toxic if inhaled / Harmful if
Acute Toxicity, Inhalation H331 / H332 ,
inhaled.[5][6][7]
Skin Corrosion/Irritation H315 Causes skin irritation.[5][6][7]
) o Causes serious eye irritation.
Serious Eye Damage/Irritation H319
(51061171
May cause allergy or asthma
Respiratory Sensitization H334 symptoms or breathing
difficulties if inhaled.[1][6]
) o May cause an allergic skin
Skin Sensitization H317 )
reaction.[1]
Specific Target Organ Toxicity H335 May cause respiratory

(Single Exposure)

irritation.[5][6][7]

2.2. Mechanistic Basis of Hazards

 |socyanate Reactivity: The primary driver of the toxicological profile is the electrophilic

carbon atom of the isocyanate group. This group readily reacts with nucleophiles, such as

the amine and hydroxyl groups found in proteins on the surface of the skin, eyes, and

respiratory tract. This covalent modification can lead to irritation, cell damage, and the

induction of an immune response, resulting in sensitization.[9][10]

e Sensitization: Isocyanates are well-known sensitizers.[6][9] Initial exposure may only cause

mild irritation, but subsequent exposures, even at very low concentrations, can trigger a
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severe allergic reaction in sensitized individuals, leading to asthma-like symptoms or severe
skin rashes.[10] This underscores the critical importance of avoiding all direct contact.

o Flammability: With a flash point of ~42°C, the liquid can release enough vapor at moderate
temperatures to form an ignitable mixture with air.[4] Vapors are heavier than air and can
travel to an ignition source.[11]

GHS Hazard Profile for 3-Fluorophenyl Isocyanate.

Part 3: Exposure Control and Personal Protection

Controlling exposure is paramount and relies on a multi-layered approach known as the
hierarchy of controls. The primary goal is to use engineering and administrative controls to
minimize the potential for contact. Personal Protective Equipment (PPE) serves as the final,
essential barrier.

3.1. Engineering Controls

» Ventilation: All handling of 3-Fluorophenyl isocyanate must be conducted in a certified
chemical fume hood to control vapor inhalation.[11] The ventilation system should be
explosion-proof due to the material's flammability.[7]

e Process Enclosure: For larger-scale operations, using a closed system is the most effective
way to prevent release and exposure.[12]

o Safety Equipment: An eyewash station and a safety shower must be immediately accessible
in any area where the chemical is handled.[12][13]

3.2. Personal Protective Equipment (PPE)
The selection of PPE is not arbitrary; it is dictated by the specific hazards of the chemical.

e Eye and Face Protection: Wear tightly fitting safety goggles with side-shields or, preferably, a
full-face shield to protect against splashes.[7] Standard safety glasses are insufficient.

e Skin Protection:
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o Gloves: Wear chemically impermeable gloves. Nitrile gloves can provide protection, but it
is essential to consult the manufacturer's glove selection guide for breakthrough times.[9]
Always inspect gloves before use and replace them immediately if they are compromised.

o Lab Coat/Clothing: A flame-retardant lab coat or chemical-resistant apron should be worn
over personal clothing.[11] Ensure there is no exposed skin.

Respiratory Protection: For routine use within a functioning fume hood, respiratory protection
may not be required. However, in situations where exposure limits may be exceeded, such
as during a spill cleanup or in case of ventilation failure, a NIOSH-approved respirator with
an organic vapor cartridge is necessary.[3][9] A full-face respirator offers both respiratory and
eye protection.[7] Isocyanate vapors are not well-absorbed by standard organic vapor
cartridges, so a supplied-air respirator is recommended for high-risk situations.[6][14]

Part 4: Safe Handling, Storage, and Incompatibility

Strict protocols for handling and storage are non-negotiable and are based on the chemical's

reactivity and flammability.

4.1. Handling Protocols

Preparation: Before handling, ensure all necessary PPE is donned correctly and that the
fume hood is operational. Clear the workspace of any unnecessary items.

Inert Atmosphere: The isocyanate group reacts with water (moisture). While not always
required for small-scale lab use, for long-term stability and to prevent degradation, it is best
practice to handle the material under an inert atmosphere (e.g., nitrogen or argon).

Ignition Source Control: Keep the chemical away from all sources of ignition, including heat,
sparks, open flames, and hot surfaces.[7][11] Use non-sparking tools and explosion-proof
equipment for transfers.[6][7]

Static Discharge: Ground and bond containers when transferring material to prevent the
buildup of static electricity, which can serve as an ignition source.[6][7]

Hygiene: Do not eat, drink, or smoke in the laboratory.[7] Wash hands thoroughly with soap
and water after handling, even if gloves were worn.[11]
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4.2. Storage Protocols
o Temperature: Store in a refrigerator designated for flammable chemicals at 2-8°C.

o Container: Keep the container tightly closed to prevent moisture from entering and to reduce
vapor release.[4][7]

e Location: Store in a dry, cool, and well-ventilated area away from incompatible materials.[4]
[7] The storage area should be a designated flammable liquids cabinet or room.

e Security: The container should be stored in a locked-up area accessible only to authorized
personnel.[6][7]

4.3. Chemical Incompatibility

The high reactivity of the isocyanate group means it is incompatible with a wide range of
common laboratory chemicals. Mixing with these can lead to vigorous, exothermic reactions.

o Water: Reacts with water to form an unstable carbamic acid, which decomposes to an amine
and carbon dioxide gas. This can cause a dangerous pressure buildup in a sealed container.
[4][12]

o Alcohols and Amines: Reacts exothermically to form urethanes and ureas, respectively.[4]
e Strong Acids and Bases: Can catalyze polymerization or other hazardous reactions.[4]

» Strong Oxidizing Agents: Presents a fire and explosion hazard.[4]

Part 5: Emergency Procedures: Spills and
EXxposures

A well-rehearsed emergency plan is essential. All personnel working with this chemical must be
trained on these procedures.

5.1. First-Aid Measures
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Immediate action is critical in the event of any exposure. The goal is to remove the chemical
from the person as quickly as possible and seek immediate medical attention.

First-Aid Workflow for 3-Fluorophenyl Isocyanate Exposure.

Detailed First-Aid Protocols:

e Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[7] If
they are experiencing respiratory symptoms (wheezing, coughing, shortness of breath) or if
breathing becomes difficult, administer oxygen and call for immediate medical help.[9][15]

o Skin Contact: Immediately take off all contaminated clothing.[7] Wash the affected skin area
with copious amounts of soap and water for at least 15 minutes.[3][15] Seek medical
attention, especially if irritation or a rash develops.[7]

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding
the eyelids open to ensure complete irrigation.[3][7] Remove contact lenses if present and
easy to do.[7] Seek immediate medical attention from an ophthalmologist.

 Ingestion: Rinse the mouth thoroughly with water.[7] Do NOT induce vomiting.[7][16] If the
person is conscious, have them drink a small amount of water.[15] Call a poison control
center or doctor immediately.[7]

5.2. Accidental Release and Spill Management

A spill of 3-Fluorophenyl isocyanate is a hazardous situation that requires a prompt and
correct response to mitigate risks of fire, toxicity, and environmental contamination.

Step-by-Step Spill Cleanup Protocol:

e Immediate Actions:
o Evacuate all non-essential personnel from the immediate area and restrict access.[7]
o Alert colleagues and the laboratory supervisor.

o Remove all sources of ignition.[6][7]
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o Ensure ventilation is adequate (work upwind of the spill).[7]

» Don Appropriate PPE: Before approaching the spill, don the full PPE ensemble as described
in Part 3.2, including a respirator.

e Containment:

o For small spills, contain the liquid using an inert, non-combustible absorbent material such
as vermiculite, sand, or earth.[6][15] Do not use combustible materials like paper towels or
sawdust.

o Prevent the spill from entering drains or waterways.[7]

o Neutralization & Cleanup:

o The isocyanate must be neutralized. Prepare a decontamination solution. Common
formulations include:

» Formulation 1: 5-10% sodium carbonate and 0.2-2% liquid detergent in water.[15]

» Formulation 2: 3-8% concentrated ammonia and 0.2-2% liquid detergent in water.[15]

o Carefully and slowly apply the decontamination solution to the absorbed spill, working
from the outside in to minimize splashing.

o Allow the mixture to react for at least 10-15 minutes.[15] The neutralization reaction
generates CO:2 gas.

e Collection and Disposal:

o Using non-sparking tools, collect the absorbed, neutralized material into a labeled, open-
top waste container.[15]

o Crucial: Do NOT seal the container immediately.[15] Allow it to remain open in a fume
hood for 24-48 hours to safely vent the COz gas produced during neutralization.

o Wipe the spill area clean with the decontamination solution, followed by water.
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o Dispose of all contaminated materials (absorbent, gloves, etc.) as hazardous waste in
accordance with local, state, and federal regulations.[7][15]

Part 6: Fire-Fighting and Disposal
6.1. Fire-Fighting Measures

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (COz2), or alcohol-resistant
foam.[4][7]

Unsuitable Media: Do not use a direct stream of water, as it will react with the isocyanate.
However, a water spray or fog may be used to cool fire-exposed containers.[4][6]

Specific Hazards: The substance is flammable and its vapors can form explosive mixtures
with air.[4][11] Containers may rupture violently if heated.[6]

Hazardous Combustion Products: Burning may produce highly toxic fumes, including carbon
oxides (CO, COz), nitrogen oxides (NOx), hydrogen cyanide (HCN), and gaseous hydrogen
fluoride (HF).[4][11]

Protective Actions: Firefighters must wear full protective clothing and a self-contained
breathing apparatus (SCBA) to protect against toxic fumes.[7][11]

6.2. Disposal Considerations

Disposal of 3-Fluorophenyl isocyanate and any contaminated materials must be handled as
hazardous waste.

The material should be disposed of by a licensed chemical destruction plant or through
controlled incineration with flue gas scrubbing.[7]

Do not discharge into sewers or waterways.[7]

Contaminated packaging should be triple-rinsed and offered for recycling or reconditioning if
possible, or disposed of as hazardous waste.[7]

Always follow all applicable local, regional, and national regulations for hazardous waste
disposal.[3][17]
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Conclusion

3-Fluorophenyl isocyanate is a valuable reagent whose safe use is entirely achievable
through a combination of knowledge, preparation, and disciplined adherence to established
safety protocols. By understanding the chemical reactivity that makes it both useful and
hazardous, researchers can effectively implement engineering controls, select appropriate
PPE, and respond decisively in the event of an emergency. This proactive approach to safety is
the cornerstone of responsible scientific innovation.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 12 /12 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b146964?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146964?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

